Cas no 885460-68-4 (3-(2-chloroacetyl)-1-(3,4-dipropoxyphenyl)urea)

• Product Name: 3-(2-chloroacetyl)-1-(3,4-dipropoxyphenyl)urea
• CAS No: 885460-68-4
• MF: C₁₅H₂₁ClN₂O₄
• MW: 328.791243314743
• CID: 5225235
• Update Time: 2025-06-09

3-(2-chloroacetyl)-1-(3,4-dipropoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[[(3,4-dipropoxyphenyl)amino]carbonyl]-
• 3-(2-chloroacetyl)-1-(3,4-dipropoxyphenyl)urea

• Inchi： 1S/C15H21ClN2O4/c1-3-7-21-12-6-5-11(9-13(12)22-8-4-2)17-15(20)18-14(19)10-16/h5-6,9H,3-4,7-8,10H2,1-2H3,(H2,17,18,19,20)
• InChI Key： UWXXXWGALLMAFN-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=C(OCCC)C(OCCC)=C1)=O)(=O)CCl

Additional information on 3-(2-chloroacetyl)-1-(3,4-dipropoxyphenyl)urea

Recent Advances in the Study of 3-(2-Chloroacetyl)-1-(3,4-Dipropoxyphenyl)urea (CAS: 885460-68-4)

The compound 3-(2-chloroacetyl)-1-(3,4-dipropoxyphenyl)urea (CAS: 885460-68-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique urea backbone and chloroacetyl functional group, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific literature.

Recent studies have focused on the synthesis and optimization of 3-(2-chloroacetyl)-1-(3,4-dipropoxyphenyl)urea, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound's structural integrity. These efforts have confirmed the compound's stability under various conditions, making it a viable candidate for further pharmacological evaluation.

In vitro studies have demonstrated that 3-(2-chloroacetyl)-1-(3,4-dipropoxyphenyl)urea exhibits promising activity against a range of biological targets. Notably, research published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on specific enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have revealed its interaction with key cellular proteins, including kinases and transcription factors. Molecular docking studies have provided insights into the binding affinity and specificity of 3-(2-chloroacetyl)-1-(3,4-dipropoxyphenyl)urea, supporting its potential as a targeted therapeutic agent. These findings are particularly relevant for the development of precision medicine approaches in oncology and autoimmune disorders.

Despite these promising results, challenges remain in the clinical translation of 3-(2-chloroacetyl)-1-(3,4-dipropoxyphenyl)urea. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further formulation optimization to enhance its delivery and efficacy. Additionally, ongoing toxicological assessments are critical to ensuring its safety profile before advancing to human trials.

In conclusion, 3-(2-chloroacetyl)-1-(3,4-dipropoxyphenyl)urea (CAS: 885460-68-4) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activity and potential therapeutic applications underscore the importance of continued investigation. Future studies should focus on addressing its pharmacokinetic limitations and expanding its preclinical evaluation to pave the way for clinical development.